Cas no 199666-36-9 (1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-)

• Product Name: 1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-
• CAS No: 199666-36-9
• MF: C₆H₁₇N₅O₂
• MW: 191.231480360031
• CID: 1389489
• Update Time: 2024-08-16

1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis-
• 1,3-Propanediamine, N1-(3-aminopropyl)-N1-(2-hydroxy-1-oxidodiazenyl)-

• Inchi： 1S/C6H17N5O2/c7-3-1-5-10(6-2-4-8)11(13)9-12/h12H,1-8H2
• InChI Key： DLNIKTWGBUNSSV-UHFFFAOYSA-N
• SMILES： C(N(CCCN)[N+]([O-])=NO)CCN

Computed Properties

• Exact Mass: 191.13841
• Monoisotopic Mass: 191.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: Gray white crystalline solid
• Density: 1.33
• Melting Point: 92-93ºC
• Boiling Point: 331.9ºC at 760 mmHg
• Flash Point: 154.5ºC
• Refractive Index: 1.563
• PSA: 113.94
• LogP: 1.17650

1-Propanamine, 3,3'-(3-hydroxy-2-oxido-2-triazenylidene)bis- Security Information

• Storage Condition：−70°C